N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18F3N3O/c19-13-5-6-16(15(21)11-13)22-18(25)12-23-7-9-24(10-8-23)17-4-2-1-3-14(17)20/h1-6,11H,7-10,12H2,(H,22,25)
• InChI Key: HHRYPOBFCPYIMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CC=C3F
• Molecular Formula: C18H18F3N3O
• Molecular Weight: 349.3 g/mol

Description

N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide, commonly known as DFPA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. DFPA belongs to the class of piperazine derivatives and has shown promising results in preclinical studies as a potential treatment for various neurological disorders.

Scientific Research Applications

1. Antimicrobial and Anticancer Potentials

• A study synthesized and evaluated acetamide derivatives for their in vitro antimicrobial and anticancer activities. The results indicated significant antimicrobial activity and good anticancer potential, demonstrating the compound's potential in medical applications (Mehta et al., 2019).

2. Antiproliferative Activity

• Research on quinolin-2(1H)-one bearing thiazoles showed that these compounds, including derivatives of N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide, exhibited significant antiproliferative activity. This highlights its potential use in cancer therapy (Hassan et al., 2021).

3. Antibacterial and Antifungal Properties

• Certain derivatives of N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide have shown promising antibacterial and antifungal activities, suggesting their use in the development of new antimicrobial agents (Khan et al., 2019).

4. Anticonvulsant Properties

• A study on acetamide derivatives of phthalimide and its analogs demonstrated anticonvulsant properties, indicating its potential application in epilepsy treatment (Kamiński et al., 2011).

5. In Vitro Antibacterial Activity

• Research on isoxazolinyl oxazolidinones, which are structurally related to N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide, revealed significant in vitro antibacterial activity against various resistant bacteria, suggesting potential applications in developing new antibacterial drugs (Varshney et al., 2009).